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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)Jamine

Cat. No.: B057041

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Bis(2-Methoxyethyl)amine, a flammable and corrosive liquid. Adherence to these
procedures is vital to mitigate risks and ensure compliance with regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle Bis(2-Methoxyethyl)amine
with extreme caution. This substance is classified as a flammable liquid and vapor, causes
severe skin burns and eye damage, and is harmful in contact with skin.[1][2]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or goggles. A face shield is also
recommended.[3]

o Skin Protection: Wear protective gloves (e.g., impervious gloves) and protective clothing to
prevent skin contact.[3][4]

» Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a
NIOSH/MSHA-approved respirator with an appropriate filter for organic vapors.[3]

Handling:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b057041?utm_src=pdf-interest
https://www.benchchem.com/product/b057041?utm_src=pdf-body
https://www.benchchem.com/product/b057041?utm_src=pdf-body
https://wap.guidechem.com/msds/111-95-5.html
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841887&DocumentType=MSD&DocumentId=841887_SDS_GB_EN.PDF&DocumentUID=686038&Language=EN&Country=GB&Origin=SERP
https://datasheets.scbt.com/sds/aghs/en/sc-234032.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234032.pdf
https://www.spectrumchemical.com/media/sds/B1099_AGHS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234032.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Keep away from heat, sparks, open flames, and hot surfaces.[2] No smoking is permitted in
the handling area.

Use non-sparking tools and explosion-proof equipment.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Step-by-Step Disposal Procedure

The primary method for the disposal of Bis(2-Methoxyethyl)amine is through a licensed
chemical waste disposal service.

Step 1: Waste Collection and Storage
¢ Original Containers: Whenever possible, leave the chemical in its original container.

o Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste" and
includes the chemical name: "Bis(2-Methoxyethyl)amine".

e Segregation: Do not mix with other waste materials.

» Storage: Store the waste container in a designated, well-ventilated, and locked-up area away
from incompatible materials, heat, and sources of ignition.[1] The container must be kept
tightly closed.[2]

Step 2: Arranging for Disposal

o Contact a Licensed Waste Disposal Company: Engage a certified hazardous waste disposal
company to handle the collection and disposal of Bis(2-Methoxyethyl)amine.

o Provide Information: Inform the disposal company of the chemical's identity and associated
hazards. You may need to provide them with a copy of the Safety Data Sheet (SDS).

Step 3: Disposal Method
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e The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

Step 4: Contaminated Packaging
o Empty containers should be treated as hazardous waste.

o Containers can be triple-rinsed (or equivalent) with a suitable solvent. The rinsate should be
collected and disposed of as hazardous waste.

 After proper rinsing, the packaging can be punctured to render it unusable for other purposes
and then offered for recycling or reconditioning.[1]

Environmental Precautions:

o Prevent the product from entering drains, sewer systems, or water sources.[1] Discharge into
the environment must be avoided.[1][5]

Spill Management

In the event of a spill, follow these procedures:

o Evacuate: Evacuate non-essential personnel from the area.[1]

o Ventilate: Ensure adequate ventilation.[1]

o Contain: Cover drains to prevent the chemical from entering them.[5]

e Absorb: Use a liquid-absorbent material (e.g., Chemizorb®) to collect the spill.[5]

o Collect and Dispose: Place the absorbed material into a properly labeled, sealed container
for disposal by a licensed waste disposal company.[3]

Quantitative Data Summary
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Property

Value

UN Number

2734

Hazard Class

8 (Corrosive), 3 (Flammable)

Packing Group

Flash Point 58 °C (136.4 °F) - closed cup
Density 0.902 g/mL at 25 °C
Boiling Point 170-172 °C

Disposal Workflow
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Caption: Workflow for the safe disposal of Bis(2-Methoxyethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b057041?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/msds/111-95-5.html
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841887&DocumentType=MSD&DocumentId=841887_SDS_GB_EN.PDF&DocumentUID=686038&Language=EN&Country=GB&Origin=SERP
https://datasheets.scbt.com/sds/aghs/en/sc-234032.pdf
https://www.spectrumchemical.com/media/sds/B1099_AGHS.pdf
https://www.chemicalbook.com/msds/bis-2-methoxyethyl-amine.pdf
https://www.benchchem.com/product/b057041#bis-2-methoxyethyl-amine-proper-disposal-procedures
https://www.benchchem.com/product/b057041#bis-2-methoxyethyl-amine-proper-disposal-procedures
https://www.benchchem.com/product/b057041#bis-2-methoxyethyl-amine-proper-disposal-procedures
https://www.benchchem.com/product/b057041#bis-2-methoxyethyl-amine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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